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Compound of Interest

Compound Name: Prolyl endopeptidase inhibitor 2

Cat. No.: B12378185

Prolyl Endopeptidase (PREP) Antibody
Specificity Technical Support Center

Welcome to the technical support center for validating your prolyl endopeptidase (PREP)
antibody for use in Western blotting. This guide provides troubleshooting advice and answers
to frequently asked questions to help you ensure the specificity and reliability of your
experimental results.

Troubleshooting Guide

This section addresses common issues encountered when validating PREP antibody specificity
in Western blotting.

Issue 1: Unexpected or Multiple Bands on the Western Blot

If your Western blot shows bands at molecular weights other than the expected ~81 kDa for
PREP, or multiple bands, consider the following causes and solutions.[1][2]
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Possible Cause

Recommended Solution

Non-specific antibody binding

Optimize antibody concentration. A high
concentration can lead to off-target binding.[3]
Perform a titration experiment to determine the

optimal dilution.

Increase the stringency of the washing steps.
Use a buffer containing a mild detergent like
Tween 20 and increase the number and

duration of washes.[3]

Optimize the blocking buffer. Some antibodies
perform better with non-fat dry milk, while others
require BSA or specialized commercial blocking
buffers.[4][5]

Protein degradation

Prepare fresh sample lysates and always
include protease inhibitors in your lysis buffer to

prevent protein degradation.[6]

Post-translational modifications (PTMs)

PREP can undergo PTMs which may alter its
molecular weight. Consult literature for known
PTMs of PREP. The presence of multiple bands
could represent different modified forms of the

protein.[1]

Splice variants

Check databases like UniProt for known splice
variants of PREP that might be expressed in

your sample.

Antibody cross-reactivity

The antibody may be recognizing other proteins
with similar epitopes. Validate specificity using
negative controls and orthogonal methods (see
FAQSs).

Logical Troubleshooting Flow for Unexpected Bands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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